ethyl (6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate

• IUPAC Name: ethyl 2-(6-chloro-7-hydroxy-2-oxochromen-4-yl)acetate
• InChI: InChI=1S/C13H11ClO5/c1-2-18-12(16)3-7-4-13(17)19-11-6-10(15)9(14)5-8(7)11/h4-6,15H,2-3H2,1H3
• InChI Key: QKMSHXDDPDQVJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=O)OC2=CC(=C(C=C12)Cl)O
• Molecular Formula: C13H11ClO5
• Molecular Weight: 282.67 g/mol
• CAS No.: 92023-40-0

Description

Ethyl (6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate is a derivative of coumarin. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature.

Synthesis Analysis

The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists. The target compound was prepared of the reaction 7-hydroxy-4-methyl coumarin 3 with ethyl-6-bromohexanoate 419 in the presence of anhydrous potassium carbonate in dry DMF.

Molecular Structure Analysis

Coumarins or benzopyran-2-ones are a two-ring system, consisting of a benzene ring fused with a α-pyrone nucleus. The name of 2H- and 4H-chromene depends on the arrangement of sp3 carbon associated with the ring oxygen.

Chemical Reactions Analysis

The synthesis of coumarin systems includes the recent research in synthesis methods, investigating their biological properties. These reported methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures.

Mechanism of Action

Target of Action

Coumarin derivatives, to which this compound belongs, have been reported to exhibit a wide range of biological activities, including anti-hiv , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .

Mode of Action

Coumarin derivatives have been known to interact with various biological targets leading to changes in cellular processes .

Biochemical Pathways

Coumarin derivatives have been reported to affect a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation .

Pharmacokinetics

Coumarin derivatives are generally known for their good absorption and distribution profiles, and they are metabolized in the liver .

Result of Action

Coumarin derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-coagulant, and anti-cancer effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of coumarin derivatives .

Biochemical Analysis

Biochemical Properties

Ethyl (6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to inhibit the activity of certain cytochrome P450 enzymes, which are crucial for drug metabolism . Additionally, this compound can bind to DNA gyrase, an enzyme essential for DNA replication in bacteria, thereby exhibiting antimicrobial properties . The interactions between this compound and these biomolecules are primarily through hydrogen bonding and hydrophobic interactions.

Cellular Effects

This compound affects various cellular processes. It has been observed to modulate cell signaling pathways, particularly those involved in inflammation and apoptosis . This compound can downregulate the expression of pro-inflammatory cytokines, thereby reducing inflammation . Additionally, it influences cellular metabolism by inhibiting key metabolic enzymes, leading to altered metabolite levels . These effects highlight the potential of this compound in therapeutic applications.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with various biomolecules. It binds to the active sites of enzymes, inhibiting their activity. For example, its interaction with cytochrome P450 enzymes involves the formation of a stable complex, preventing the enzyme from metabolizing substrates . Additionally, it can induce changes in gene expression by interacting with transcription factors, leading to altered cellular responses . These molecular interactions are crucial for understanding the compound’s biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade under extreme pH or temperature . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of enzyme activity and persistent changes in gene expression . These temporal effects are important for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it exhibits therapeutic effects, such as anti-inflammatory and antimicrobial activities . At high doses, it can cause toxic effects, including liver and kidney damage . These dosage-dependent effects are critical for determining the safe and effective use of this compound in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver . The metabolites formed can further interact with other enzymes and cofactors, influencing metabolic flux and metabolite levels . Understanding these metabolic pathways is essential for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It can interact with transporters and binding proteins, affecting its localization and accumulation . These transport and distribution properties are important for understanding the compound’s bioavailability and therapeutic potential.

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm and nucleus . It can be directed to specific organelles through targeting signals and post-translational modifications . The subcellular localization of this compound influences its activity and function, providing insights into its mechanism of action.